Cas no 141097-09-8 (Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-)

Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro- structure
141097-09-8 structure
Product Name:Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-
CAS No:141097-09-8
MF:C8H8FNO4
MW:201.151825904846
CID:1309201
PubChem ID:19932400
Update Time:2025-04-20

Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-fluoro-4-(methoxymethoxy)-1-nitro-
    • 2-fluoro-4-(methoxymethoxy)-1-nitrobenzene
    • AKOS018840009
    • WTPHIMOJMXWEAB-UHFFFAOYSA-N
    • 141097-09-8
    • SCHEMBL564684
    • DTXSID70601381
    • Inchi: 1S/C8H8FNO4/c1-13-5-14-6-2-3-8(10(11)12)7(9)4-6/h2-4H,5H2,1H3
    • InChI Key: WTPHIMOJMXWEAB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1[N+](=O)[O-])OCOC

Computed Properties

  • Exact Mass: 201.04374
  • Monoisotopic Mass: 201.04373590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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